BENGHE Foundational & Exploratory

Check Availability & Pricing

sensory perception and odor threshold of 2,6-
Nonadienal

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,6-Nonadienal

Cat. No.: B1213864

An In-depth Technical Guide to the Sensory Perception and Odor Threshold of 2,6-Nonadienal

Introduction

2,6-Nonadienal (CoH140) is a potent, unsaturated aliphatic aldehyde renowned for its
significant contribution to the aroma profiles of numerous fruits, vegetables, and other natural
products. It is a prominent member of the "green leaf volatiles” (GLVS), a class of compounds
released by plants upon tissue damage that play crucial roles in plant defense and signaling.
The (2E,6Z) isomer, in particular, is a key character-impact compound responsible for the fresh,
green aroma of cucumbers, melon, and violet leaf absolute.[1][2][3] Due to its extremely low
odor threshold, even trace amounts of 2,6-Nonadienal can have a profound effect on the
overall sensory profile of foods, beverages, and fragrances.[1]

This technical guide provides a comprehensive overview of the sensory perception and odor
threshold of 2,6-Nonadienal isomers. It is intended for researchers, scientists, and drug
development professionals, offering detailed data, experimental protocols, and insights into its
mechanism of perception.

Physicochemical and Sensory Properties

2,6-Nonadienal exists as several geometric isomers, with the (2E,6Z) and (2E,6E) forms being
the most commercially and sensorially significant. While chemically similar, these isomers
possess distinct sensory characteristics.
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Physicochemical Data

The fundamental physical and chemical properties of the primary isomers of 2,6-Nonadienal
are summarized below.

Property (2E,6Z)-Nonadienal (2E,6E)-Nonadienal

CAS Number 557-48-2 17587-33-6

Molecular Formula CoH140 CoH140

Molecular Weight 138.21 g/mol 138.21 g/mol

Appearance Colorless to pale yellow liquid Colorless to pale yellow liquid
Boiling Point 94-95 °C @ 18 mmHg Not specified

Density ~0.86 g/mL @ 25 °C 0.856-0.864 g/mL @ 25 °C
Refractive Index n20/D 1.474 n20/D 1.439-1.445

Flash Point 83 °C (181 °F) 87 °C (189 °F)

(Data sourced from multiple references)

Sensory Profile

The isomers of 2,6-Nonadienal have distinct and powerful odor profiles. The (2E,6Z) isomer is
the most utilized in the flavor and fragrance industry for its characteristic fresh notes.[1]

Isomer Sensory Descriptors

Intense green, cucumber, violet leaf, melon,
(2E,62)-Nonadienal fatty, watery, herbaceous.[2][4] Described as

extremely powerful and diffusive.[4]

(2E.6E)-Nonadienal Fresh, green, cucumber, melon, vegetative with
,6E)-Nonadiena .
fatty and citrus nuances.[5]

(22.6E)-Nonadienal No distinct odor and/or flavor descriptions were
,6E)-Nonadiena
found in the provided search results.[6]
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Odor Threshold Values

The odor threshold is the lowest concentration of a substance that can be perceived by the
human sense of smell. 2,6-Nonadienal is known for its exceptionally low odor detection
threshold (ODT), making it a high-impact aroma compound. Threshold values can vary
significantly based on the medium (air, water), temperature, and the specific methodology used
for determination.

Isomer Medium Threshold Value Notes | Reference

A very powerful note
) In the order of ppb ]
(2E,62)-Nonadienal General that must be used in

arts-per-billion
p P ) dilution.[1]

) Detectable threshold
(2E,62)-Nonadienal Water 2 ng/L (0.002 ppb) ]
concentration.[7]

Aqueous
concentration at which
_ _ _ >10 ng/L (>0.01 ppb) the compound
(2E,62)-Nonadienal Water (leading to air) )
@ 42°C becomes detectable in
the air of a shower

stall.[7][8]

For comparison, the

) related alcohol has a
Nonadienols (related ) ) o )
Air ~50 ppb (estimated) significantly higher
alcohols) ]
estimated threshold.

[9]

Mechanism of Olfactory Perception

The perception of 2,6-Nonadienal, like other odorants, is initiated by its interaction with
Olfactory Receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal
epithelium. These receptors are G protein-coupled receptors (GPCRSs). The binding event
triggers a sophisticated intracellular signaling cascade, converting the chemical signal into an
electrical one that is transmitted to the brain.[10][11]
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Olfactory Signal Transduction Pathway

Binding: An odorant molecule (2,6-Nonadienal) binds to a specific Olfactory Receptor (OR).

G Protein Activation: The activated OR interacts with a heterotrimeric G protein (Goolf),
causing the Goolf subunit to exchange GDP for GTP.[11]

Adenylyl Cyclase Activation: The activated Goolf-GTP complex binds to and activates type Ill
adenylyl cyclase (ACIII).[10][11]

CAMP Production: ACIII catalyzes the conversion of ATP to cyclic AMP (CAMP), rapidly
increasing the intracellular concentration of this second messenger.[11]

lon Channel Opening: cAMP binds to and opens cyclic nucleotide-gated (CNG) cation
channels.[10]

Depolarization: The opening of CNG channels allows an influx of Na* and Ca?* ions, leading
to the depolarization of the neuron's membrane. This initial depolarization is amplified by the
opening of Caz*-gated chloride channels.[11]

Action Potential: If the depolarization reaches the threshold, an action potential is generated
and propagated along the axon to the olfactory bulb in the brain, where the signal is
processed further.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Nonadienal]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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